Cas no 2137659-50-6 (Benzonitrile, 3-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]-)

• Product Name: Benzonitrile, 3-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]-
• CAS No: 2137659-50-6
• MF: C₁₃H₆ClF₃N₂
• MW: 282.648352146149
• CID: 5268577
• Update Time: 2025-05-22

Benzonitrile, 3-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]-

• Inchi： 1S/C13H6ClF3N2/c14-12-11(5-10(7-19-12)13(15,16)17)9-3-1-2-8(4-9)6-18/h1-5,7H
• InChI Key： MBGYFKSREYZNCE-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C2=CC(C(F)(F)F)=CN=C2Cl)=C1

Additional information on Benzonitrile, 3-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]-

Benzonitrile, 3-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- (CAS No. 2137659-50-6): A Comprehensive Overview

Benzonitrile, 3-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- (CAS No. 2137659-50-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound belongs to the class of pyridine derivatives and features a trifluoromethyl group and a chloro substituent, which contribute to its distinct properties. Researchers and industries are increasingly interested in this compound for its potential in agrochemicals, pharmaceutical intermediates, and material science.

The molecular formula of Benzonitrile, 3-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- is C₁₃H₆ClF₃N₂, with a molecular weight of 282.65 g/mol. Its structure combines a benzonitrile moiety with a chloropyridine ring, making it a valuable building block in synthetic chemistry. The presence of the trifluoromethyl group enhances its lipophilicity, which is a critical factor in drug design and agrochemical formulations. This compound is often searched in relation to pyridine-based compounds, fluorinated chemicals, and nitrile derivatives, reflecting its relevance in modern chemical research.

One of the most notable applications of Benzonitrile, 3-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- is in the development of crop protection agents. With the growing demand for sustainable agriculture, researchers are exploring novel compounds that can act as pesticides or herbicides with minimal environmental impact. The chloro and trifluoromethyl groups in this compound contribute to its bioactivity, making it a candidate for further studies in this field. Additionally, its potential as a pharmaceutical intermediate has sparked interest, particularly in the synthesis of heterocyclic drugs targeting various diseases.

In the realm of material science, Benzonitrile, 3-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- is being investigated for its role in the development of advanced polymers and electronic materials. The incorporation of fluorinated groups into polymers can improve their thermal stability and chemical resistance, which is crucial for applications in high-performance materials. This compound's unique structure also makes it a potential candidate for organic semiconductors, a rapidly growing area of research driven by the demand for flexible electronics and renewable energy technologies.

The synthesis of Benzonitrile, 3-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- typically involves multi-step reactions, including halogenation, cyanation, and cross-coupling processes. Researchers are continually optimizing these methods to improve yield and reduce environmental impact, aligning with the principles of green chemistry. Recent advancements in catalysis and flow chemistry have opened new avenues for the efficient production of this compound, addressing the needs of both academic and industrial laboratories.

From a market perspective, the demand for Benzonitrile, 3-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- is expected to grow, driven by its applications in agrochemicals and pharmaceuticals. Companies specializing in fine chemicals and custom synthesis are actively expanding their portfolios to include this compound, catering to the evolving needs of their clients. Furthermore, regulatory agencies are increasingly focusing on the safety and environmental impact of chemical products, which underscores the importance of thorough toxicological studies and risk assessments for compounds like this one.

In conclusion, Benzonitrile, 3-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- (CAS No. 2137659-50-6) represents a fascinating example of how heterocyclic chemistry can yield compounds with diverse and valuable applications. Its unique combination of chloro, trifluoromethyl, and nitrile functionalities makes it a versatile intermediate in multiple industries. As research continues to uncover new uses for this compound, its significance in agrochemicals, pharmaceuticals, and material science is likely to expand, solidifying its place in the landscape of modern chemistry.